3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95%

• IUPAC Name: 3-hydroxy-5-(2,4,6-trifluorophenyl)benzonitrile
• InChI: InChI=1S/C13H6F3NO/c14-9-4-11(15)13(12(16)5-9)8-1-7(6-17)2-10(18)3-8/h1-5,18H
• InChI Key: WDOCZYYGFGCFNF-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1C2=C(C=C(C=C2F)F)F)O)C#N
• Molecular Formula: C13H6F3NO
• DSSTOX Substance ID: DTXSID30684832
• Molecular Weight: 249.19 g/mol
• CAS RN: 1261983-49-6

Description

3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95% (3-C5TF) is an organosulfur compound that has recently been used in a variety of scientific applications. It is a white crystalline solid with a molecular weight of 206.14 g/mol and a melting point of 113.2 °C. 3-C5TF has a wide range of uses in the laboratory and has been used in a variety of research studies due to its unique properties.

Mechanism of Action

The mechanism of action of 3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95% is not yet fully understood. However, it is believed that the compound acts as a Lewis acid, meaning that it can act as a proton acceptor. This allows it to catalyze a variety of organic reactions. Additionally, 3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95% can also act as a nucleophile, meaning that it can react with electrophiles to form covalent bonds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95% are not yet fully understood. However, it is believed that the compound can act as a proton acceptor and can catalyze a variety of organic reactions. Additionally, it is thought that 3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95% may be able to interact with enzymes and proteins in the body, though this has yet to be confirmed.

Advantages and Limitations for Lab Experiments

3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95% has several advantages when used in laboratory experiments. It is a highly reactive compound, which makes it ideal for use in a variety of organic reactions. Additionally, it is relatively inexpensive and easy to obtain. However, 3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95% can be toxic if mishandled and should be handled with care.

Future Directions

There are a variety of potential future directions for research involving 3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95%. First, more research could be done to better understand the biochemical and physiological effects of the compound. Additionally, more research could be done to explore the potential applications of 3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95% in various fields, such as medicine, agriculture, and materials science. Furthermore, research could be done to explore the potential of 3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95% as a catalyst for other organic reactions, such as the Wittig reaction and the Stille reaction. Finally, research could be done to explore the potential of 3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95% as an inhibitor of enzymes and proteins in the body.

Synthesis Methods

3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95% can be synthesized through a simple two-step process. First, trifluoromethylbenzene is reacted with sodium cyanide in aqueous solution to form 3-cyano-5-(2,4,6-trifluorophenyl)phenol. The reaction is carried out at room temperature and the product is then isolated and purified by recrystallization.

Scientific Research Applications

3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95% has been used in a variety of scientific research applications. It has been used in the synthesis of various organic compounds, such as pharmaceuticals, agrochemicals, and dyes. Additionally, 3-Cyano-5-(2,4,6-trifluorophenyl)phenol, 95% has been used as a catalyst in organic reactions, such as the Heck reaction, the Suzuki reaction, and the Sonogashira reaction.